1,3-Benzodioxole-5-acetic acid, methyl ester

• IUPAC Name: methyl 2-(1,3-benzodioxol-5-yl)acetate
• InChI: InChI=1S/C10H10O4/c1-12-10(11)5-7-2-3-8-9(4-7)14-6-13-8/h2-4H,5-6H2,1H3
• InChI Key: HEMYXNDMAAOTCK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC2=C(C=C1)OCO2
• Molecular Formula: C10H10O4
• DSSTOX Substance ID: DTXSID50295747
• Molecular Weight: 194.18 g/mol
• CAS No.: 326-59-0

Description

1,3-Benzodioxole-5-acetic acid, methyl ester, also known as this compound, is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 105308. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Mode of Action

It has been described as a regioselective inhibitor of 5α→5β conversion . This suggests that the compound may interact with its targets by selectively inhibiting certain biochemical conversions, leading to changes in the cellular environment.

Result of Action

One study suggests that derivatives of the compound may exhibit good selectivity between cancer cells and normal cells , indicating potential anticancer activity.

Biochemical Analysis

Biochemical Properties

It has been found that some benzodioxole derivatives have shown potent activity against COX2 enzyme .

Cellular Effects

Some benzodioxole derivatives have shown cytotoxic activity against the HeLa Cervical cancer cell line .

Molecular Mechanism

The molecular mechanism of Methyl 2-(2H-1,3-benzodioxol-5-yl)acetate is not well studied. Some benzodioxole derivatives have shown to inhibit COX2 enzyme .

Synthesis routes and methods I

Procedure details

A mixture of (3,4-methylenedioxyphenyl)acetic acid (4.64 g, 25.74 mmol) in dry DMF (40 mL), cesium carbonate (9.2 g, 25.74 mmol) and methyl iodide (3.7 g, 26.0 mmol) in dry DMF (40 mL) was stirred at room temperature for 3h. At the end of this period, the reaction mixture was poured into ice water and extracted with ethyl acetate. The organic phase was washed with saturated NaHCO3, water, brine and then dried (MgSO4) and filtered. The filtrate was concentrated in vacuo to provide pure methyl (3,4-methylenedioxyphenyl)acetate as an oil (4.38 g).

Synthesis routes and methods II

Procedure details

To a solution of 3,4-methylenedioxyphenylacetic acid (4.2 g, 23 mmol) in methanol (50 mL) was added concentrated sulfuric acid (1.5 mL). The mixture was refluxed for 48 h, cooled to room temperature, and neutralized with saturated NaHCO3. The methanol was removed in vacuo. The residue was extracted with 1:1 hexane/EtOAc (2×100 mL). The combined organic phase was washed with water, saturated NaHCO3, and brine, and dried over Na2SO4. The solvent was removed in vacuo to yield the title compound as an oil (3.9 g, 86%). 1H NMR (CDCl3) 6.78-6.72 (m, 3H), 5.95 (s, 2H), 3.69 (s, 3H), 3.54 (s, 2H).

Synthesis routes and methods III

Procedure details

A solution of 3,4-(methylenedioxy)phenylacetic acid (28.0 g, 155 mmol), catalytic TsOH, and MeOH (125 mL) was stirred over 60 h. Saturated aqueous NaHCO3 was added and the product was extracted into CH2 Cl2. The organic solution was dried (MgSO4), filtered, and concentrated. Distillation (120 -1° C., 1 mmHg) provided the title compound as a clear and colorless oil (27.6 g). 1H NMR (250 MHz, CDCl3): δ6.74 (m, 3H), 5.94 (s, 2H), 3.69 (s, 3H), 3.54 (s, 2H).